Cas no 1809186-11-5 (Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel-)

(2R,6S)-rel-2-Methyl-6-phenylmorpholine is a chiral morpholine derivative characterized by its stereospecific configuration at the 2- and 6-positions. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for chiral ligands or intermediates in asymmetric catalysis. The phenyl and methyl substituents influence its steric and electronic properties, enabling selective reactivity in synthetic applications. Its defined stereochemistry allows for precise control in stereoselective transformations. The compound’s stability and structural features make it suitable for use in developing biologically active molecules or as a scaffold in medicinal chemistry. Proper handling and storage under inert conditions are recommended to maintain its integrity.
Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel- structure
1809186-11-5 structure
Product Name:Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel-
CAS No:1809186-11-5
MF:C11H15NO
MW:177.242902994156
CID:6439883
Update Time:2025-11-06

Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel-
    • Inchi: 1S/C11H15NO/c1-9-7-12-8-11(13-9)10-5-3-2-4-6-10/h2-6,9,11-12H,7-8H2,1H3/t9-,11-/m1/s1
    • InChI Key: OEIVXYYFUJADLC-MWLCHTKSSA-N
    • SMILES: N1C[C@H](C2=CC=CC=C2)O[C@H](C)C1

Experimental Properties

  • Density: 0.997±0.06 g/cm3(Predicted)
  • Boiling Point: 285.2±25.0 °C(Predicted)
  • pka: 8.56±0.60(Predicted)

Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7430142-0.05g
rac-(2R,6S)-2-methyl-6-phenylmorpholine
1809186-11-5 95%
0.05g
$97.0 2024-05-24
Enamine
EN300-7430142-0.1g
rac-(2R,6S)-2-methyl-6-phenylmorpholine
1809186-11-5 95%
0.1g
$144.0 2024-05-24
Enamine
EN300-7430142-0.25g
rac-(2R,6S)-2-methyl-6-phenylmorpholine
1809186-11-5 95%
0.25g
$206.0 2024-05-24
Enamine
EN300-7430142-0.5g
rac-(2R,6S)-2-methyl-6-phenylmorpholine
1809186-11-5 95%
0.5g
$391.0 2024-05-24
Enamine
EN300-7430142-1.0g
rac-(2R,6S)-2-methyl-6-phenylmorpholine
1809186-11-5 95%
1.0g
$513.0 2024-05-24
Enamine
EN300-7430142-2.5g
rac-(2R,6S)-2-methyl-6-phenylmorpholine
1809186-11-5 95%
2.5g
$1008.0 2024-05-24
Enamine
EN300-7430142-5.0g
rac-(2R,6S)-2-methyl-6-phenylmorpholine
1809186-11-5 95%
5.0g
$1488.0 2024-05-24
Enamine
EN300-7430142-10.0g
rac-(2R,6S)-2-methyl-6-phenylmorpholine
1809186-11-5 95%
10.0g
$2209.0 2024-05-24
Aaron
AR021Y0E-50mg
rac-(2R,6S)-2-methyl-6-phenylmorpholine,cis
1809186-11-5 95%
50mg
$159.00 2025-02-14
Aaron
AR021Y0E-100mg
rac-(2R,6S)-2-methyl-6-phenylmorpholine,cis
1809186-11-5 95%
100mg
$223.00 2025-02-14

Additional information on Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel-

Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel-

Morpholine derivatives have long been recognized for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Among these derivatives, the compound Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel- (CAS No: 1809186-11-5) stands out as a significant molecule due to its unique stereochemistry and functional group arrangement. This compound is a result of the substitution of a methyl group at the 2-position and a phenyl group at the 6-position of the morpholine ring system.

The stereochemistry of this compound is defined by its (2R,6S)-relative configuration, which plays a crucial role in determining its physical properties and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, as it can significantly influence the molecule's interaction with biological targets. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that the (2R,6S)-configuration of this morpholine derivative exhibits enhanced binding affinity to certain G-protein coupled receptors (GPCRs), making it a promising candidate for therapeutic applications.

In terms of synthesis, Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel- can be prepared through various routes, including asymmetric synthesis and resolution of racemic mixtures. A notable advancement in this area involves the use of chiral catalysts to achieve high enantiomeric excess during the synthesis process. This approach not only improves the efficiency of production but also aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

One of the most exciting developments involving this compound is its application in drug discovery. Researchers have explored its potential as a lead compound for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies conducted at the University of California have shown that this derivative exhibits neuroprotective properties by modulating mitochondrial function and reducing oxidative stress. These findings were published in *Nature Communications* and have sparked interest in further clinical trials.

Beyond pharmaceutical applications, Morpholine derivatives are also being investigated for their role in materials science. For example, recent work published in *Advanced Materials* demonstrated that this compound can serve as a building block for self-healing polymers due to its ability to form dynamic covalent bonds under specific conditions. This property opens up new possibilities for developing advanced materials with enhanced durability and adaptability.

In conclusion, Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel- represents a prime example of how structural modifications and stereochemical considerations can lead to innovative applications across multiple disciplines. With ongoing research uncovering new potential uses and improved synthetic methods becoming available, this compound is poised to make significant contributions to both scientific advancement and industrial innovation.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD